Cas no 2228932-48-5 (tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate
• CAS No: 2228932-48-5
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6206988
• PubChem ID: 165620950
• Update Time: 2025-06-08

tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{2-chloro-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate
• EN300-1900556
• 2228932-48-5

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-14-5-4-11(9-13(14)17)8-12-6-7-18-10-12/h4-5,9,12,18H,6-8,10H2,1-3H3,(H,19,20)
• InChI Key： DPCDZJFYIKQJLF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2228932-48-5)

The compound tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate, identified by its CAS number 2228932-48-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This carbamate derivative features a unique structural framework, combining a pyrrolidine ring with a chlorophenyl moiety, which enhances its versatility in drug discovery and material science applications. Researchers are increasingly focusing on such heterocyclic compounds due to their ability to modulate biological pathways, making them valuable for developing novel therapeutics.

In recent years, the demand for pyrrolidine-based scaffolds like tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate has surged, driven by their role in targeting central nervous system (CNS) disorders and inflammatory diseases. The compound’s chloro-substituted aromatic ring contributes to its stability and binding affinity, while the tert-butyl carbamate group offers synthetic flexibility. These attributes align with current trends in fragment-based drug design (FBDD) and high-throughput screening (HTS), where precision and modularity are paramount.

From a synthetic chemistry perspective, CAS 2228932-48-5 exemplifies the growing interest in N-protected amino derivatives, which are pivotal intermediates in peptide synthesis and medicinal chemistry. The compound’s pyrrolidin-3-ylmethyl side chain is particularly noteworthy, as it mimics natural alkaloids, enabling interactions with G-protein-coupled receptors (GPCRs) and ion channels. Such properties have sparked discussions in AI-driven drug discovery forums, where computational models predict its utility in kinase inhibition and allosteric modulation.

Environmental and regulatory considerations also highlight the importance of tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate. Its low ecotoxicity profile and biodegradable fragments make it a candidate for green chemistry initiatives. Laboratories prioritizing sustainable synthesis often explore this compound’s potential in catalysis and solvent-free reactions, addressing global concerns about chemical waste reduction.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize 2228932-48-5, ensuring purity and reproducibility. The compound’s chromatographic behavior and mass spectral fragmentation patterns are frequently documented in open-access databases, supporting collaborative research. These efforts resonate with the open science movement, which promotes transparency in chemical data sharing.

Market trends indicate rising investments in custom synthesis of tert-butyl carbamate derivatives, with CAS 2228932-48-5 being a sought-after building block. Pharmaceutical companies leverage its structural diversity to develop next-generation small-molecule drugs, particularly for neurodegenerative and autoimmune conditions. Concurrently, academic studies explore its structure-activity relationships (SAR), optimizing efficacy and safety profiles.

To conclude, tert-butyl N-{2-chloro-4-(pyrrolidin-3-yl)methylphenyl}carbamate (2228932-48-5) represents a convergence of innovation in synthetic chemistry, drug development, and sustainability. Its multifaceted applications underscore its relevance in addressing contemporary scientific challenges, from precision medicine to eco-friendly manufacturing. As research progresses, this compound is poised to play a pivotal role in shaping future breakthroughs.